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Compound of Interest

Compound Name: Conopressin G

Cat. No.: B046012 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and regulatory compliance.

This guide provides a detailed protocol for the safe handling and disposal of Conopressin G, a

synthetic peptide known for its toxicological profile. Adherence to these procedures is essential

to mitigate risks to personnel and the environment.

Key Safety and Hazard Information
Conopressin G is classified with significant hazard warnings. Below is a summary of its key

identifiers and safety classifications.

Identifier/Property Value Source

PubChem CID 163847 [1]

CAS Number 111317-91-0 [1]

Molecular Formula C44H71N15O10S2 [1]

Molecular Weight 1034.3 g/mol [1]

GHS Hazard Codes H301, H311, H330, H331 [1]

Hazard Statements

Toxic if swallowed, Toxic in

contact with skin, Fatal if

inhaled, Toxic if inhaled

[1]
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It is important to note that while one Material Safety Data Sheet (MSDS) for Lys-Conopressin-G

stated it was not a hazardous substance or mixture, the GHS classifications from PubChem

indicate significant toxicity.[1][2] Therefore, it is imperative to handle Conopressin G with a

high degree of caution, assuming it is a hazardous substance.

Proper Disposal Protocol for Conopressin G
The following step-by-step procedure should be followed for the disposal of Conopressin G
and its contaminated materials.

Step 1: Personal Protective Equipment (PPE)
Before handling Conopressin G in any form (lyophilized powder or solution), it is mandatory to

wear the appropriate Personal Protective Equipment (PPE). This includes:

Respiratory Protection: A NIOSH-approved respirator is crucial, especially when handling the

powdered form, due to the risk of fatal inhalation.[1]

Hand Protection: Chemical-resistant gloves are required to prevent skin contact.[1]

Eye Protection: Safety glasses or goggles must be worn.

Body Protection: A lab coat or other protective clothing should be worn.

Step 2: Waste Segregation and Collection
Proper segregation of waste is fundamental to safe disposal.

Solid Waste:

Unused or expired lyophilized Conopressin G powder should be treated as toxic chemical

waste.

Contaminated items such as pipette tips, vials, and gloves should be collected in a

designated, clearly labeled, and sealed hazardous waste container.

Liquid Waste:
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Solutions containing Conopressin G should be collected in a designated, sealed, and

clearly labeled hazardous waste container.

Do not pour liquid waste containing Conopressin G down the drain.

Step 3: Decontamination
Work Surfaces: All surfaces that may have come into contact with Conopressin G should be

thoroughly decontaminated. The appropriate decontamination solution will depend on the

specific laboratory protocols and the nature of the work surface.

Glassware: Reusable glassware must be decontaminated using established laboratory

procedures for toxic substances before being washed.

Step 4: Storage of Waste
All hazardous waste containers holding Conopressin G must be securely sealed and stored

in a designated, well-ventilated, and restricted-access area until they are collected for

disposal.

Ensure that the waste is clearly labeled with its contents, including "Toxic" and the relevant

hazard symbols.

Step 5: Final Disposal
The disposal of Conopressin G waste must be handled by a licensed and certified

hazardous waste disposal company.

Follow all local, state, and federal regulations for the disposal of toxic chemical waste.

The precautionary statement P501 from the GHS classification indicates that contents and

containers must be disposed of in accordance with local regulations.[1]

Decision Workflow for Conopressin G Disposal
The following diagram illustrates the decision-making process for the proper disposal of

Conopressin G.
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Caption: Decision workflow for the disposal of Conopressin G.

Accidental Release Measures
In the event of an accidental spill or release of Conopressin G, the following measures should

be taken immediately:
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Evacuate: Immediately evacuate the affected area.

Ventilate: Ensure the area is well-ventilated.

Containment: Prevent the further spread of the material. For powdered spills, avoid creating

dust.

Cleanup: Cleanup should only be performed by trained personnel wearing appropriate PPE.

The spilled material and cleanup supplies must be collected in a sealed hazardous waste

container for disposal.

First Aid:

Inhalation: Move the person to fresh air. If breathing is difficult, provide respiratory support

and seek immediate medical attention.

Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly

with water. Seek medical attention.[2]

Eye Contact: Flush eyes with large amounts of water for at least 15 minutes, occasionally

lifting the eyelids. Seek immediate medical attention.[2]

Ingestion: If the person is conscious, wash out their mouth with water. Seek immediate

medical attention.[2]

By adhering to these stringent safety and disposal protocols, laboratories can ensure a safe

working environment and maintain compliance with all relevant regulations when handling

Conopressin G.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Safe Disposal of Conopressin G in a
Laboratory Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046012#conopressin-g-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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